Cas no 497223-25-3 (Cenicriviroc)

• Product Name: Cenicriviroc
• CAS No: 497223-25-3
• Molecular Formula: C₄₁H₅₂N₄O₄S
• Molecular Weight: 696.9410
• MDL: MFCD28502076
• CID: 831419
• PubChem ID: 11285792

Cenicriviroc Properties

Names and Identifiers

• 1-Benzazocine-5-carboxamide, 8-[4-(2-butoxyethoxy)phenyl]-1,2,3,4-tetrahydro-1-(2-methylpropyl)-N-[4- [(S)-[(1-propyl-1H-imidazol-5-yl)methyl]sulfinyl]phenyl]-
• Cenicriviroc
• 1-Benzazocine-5-carboxamide, 8-[4-(2-butoxyethoxy)phenyl]-1,2,3,4-tetrahydro-1-(2-methylpropyl)-N-[4- [(S)-[(1-propyl-1H-im
• 1-Benzazocine-5-carboxamide,8-[4-(2-butoxyethoxy)phenyl]-1,2,3,4-tetrahydro-1-(2-methylpropyl)-N-[4-[(S)-[(1-propyl-1H-imidazol-5-yl)methyl]sulfinyl]phenyl]-
• TAK652
• TAK-652
• TBR652
• TBR-652
• (-)-8-[4-(2-Butoxyethoxy)phenyl]-1-isobutyl-N-[4-[[(1-propyl-1H-imidazol-5-yl)methyl]sulfinyl]phenyl]-1,2,3,4-tetrahydro-1-benzazocine-5-carboxamide
• TB 652
• Tobira
• TBR 652
• 15C116UA4Y
• (S,E)-8-(4-(2-butoxyethoxy)phenyl)-1-isobutyl-N-(4-(((1-propyl-1H-imidazol-5-yl)methyl)sulfinyl)phenyl)-1,2,3,4-tetrahydrobenzo[b]azocine-5-carboxamide
• TAK 652
• (5E)-8-[4-(2-butoxyethoxy)phenyl]-1-(2-methylpropyl)-N-[4-[(S)-(3-propylimidazol-4-yl)methylsulfinyl]phenyl]-3,4-dihydro-2H-1-benzazocine-5-carboxamide
• CVC
• cenicrivirocum
• (-)-8-(4-(2-butoxyethoxy)phenyl)-1-isobutyl-n-(4-(((1-p
• SCHEMBL3157768
• Cenicriviroc [USAN:INN]
• UNII-15C116UA4Y
• EX-A1608
• (5E)-8-[4-(2-butoxyethoxy)phenyl]-1-(2-methylpropyl)-N-(4-{(S)-[(1-propyl-1H-imidazol-5-yl)methyl]sulfinyl}phenyl)-1,2,3,4-tetrahydro-1-benzazocine-5-carboxamide
• 497223-25-3 (free base)
• Cenicriviroc [INN]
• DA-51767
• 1-BENZAZOCINE-5-CARBOXAMIDE, 8-(4-(2-BUTOXYETHOXY)PHENYL)-1,2,3,4-TETRAHYDRO-1-(2- METHYLPROPYL)-N-(4-((S)-((1-PROPYL-1H-IMIDAZOL-5-YL)METHYL)SULFINYL)PHENYL)-
• (S)-8-(4-(2-BUTOXYETHOXY)PHENYL)-1-(2-METHYLPROPYL)-N-(4-(((1-PROPYL-1H-IMIDAZOL-5- YL)METHYL)SULFINYL)PHENYL)-1,2,3,4-TETRAHYDRO-1-BENZAZOCINE-5-CARBOXAMIDE
• 1-Benzazocine-5-carboxamide, 8-(4-(2-butoxyethoxy)phenyl)-1,2,3,4-tetrahydro-1-(2-methylpropyl)-N-(4-((S)-((1-propyl-1H-imidazol-5-yl)methyl)sulfinyl)phenyl)-
• (-)-8-(4-(2-butoxyethoxy)phenyl)-1-isobutyl-n-(4-(((1-propyl-1H-imidazol-5-yl)methyl)sulfinyl)phenyl)-1,2,3,4-tetrahydro-1-benzazocine-5-carboxamide
• CHEBI:149636
• Cenicriviroc?
• 8-(4-(2-butoxyethoxy)phenyl)-1,2,3,4-tetrahydro-1-(2-methylpropyl)-N-(4-((S)-((1-propyl-1H-imidazol-5-yl)methyl)sulfinyl)phenyl)-1-benzazocine-5-carboxamide
• CHEMBL2110727
• BDBM50306033
• TAK-652; TBR-652
• MFCD28502076
• SCHEMBL3157748
• DB11758
• Q5058846
• D09878
• Cenicriviroc; 1-Benzazocine-5-carboxamide, 8-[4-(2-butoxyethoxy)phenyl]-1,2,3,4-tetrahydro-1-(2-methylpropyl)-N-[4-[(S)-[(1-propyl-1H-imidazol-5-yl)methyl]sulfinyl]phenyl]- (9CI, ACI); 8-[4-(2-Butoxyethoxy)phenyl]-1,2,3,4-tetrahydro-1-(2-methylpropyl)-N-[4-[(S)-[(1-pro
• CENICRIVIROC [USAN]
• AKOS027250788
• AC-31368
• (5E)-8-[4-(2-butoxyethoxy)phenyl]-1-isobutyl-N-[4-[(S)-(3-propylimidazol-4-yl)methylsulfinyl]phenyl]-3,4-dihydro-2H-1-benzazocine-5-carboxamide
• 497223-25-3
• CS-6148
• CENICRIVIROC [WHO-DD]
• 8-(4-(2-(BUTOXY)ETHOXY)PHENYL)-1-(2-METHYLPROPYL)-N-(4-((S)-((1-PROPYL-1H-IMIDAZOL-5-YL)METHYL)SULFINYL)PHENYL)-1,2,3,4-TETRAHYDRO-1-BENZAZOCINE-5-CARBOXAMIDE
• BDBM50422828
• Cenicriviroc (USAN/INN)
• AS-35184
• HY-14882
• 1-Benzazocine-5-carboxamide, 8-[4-(2-butoxyethoxy)phenyl]-1,2,3,4-tetrahydro-1-(2-methylpropyl)-N-[4-[[(1-propyl-1H-imidazol-5-yl)methyl]sulfinyl]phenyl]-, (5E)-
• BC179068
• s8512

• MDL： MFCD28502076
• InChIKey： PNDKCRDVVKJPKG-WHERJAGFSA-N
• Inchi： 1S/C41H52N4O4S/c1-5-7-22-48-23-24-49-38-15-10-32(11-16-38)33-12-19-40-35(25-33)26-34(9-8-21-44(40)28-31(3)4)41(46)43-36-13-17-39(18-14-36)50(47)29-37-27-42-30-45(37)20-6-2/h10-19,25-27,30-31H,5-9,20-24,28-29H2,1-4H3,(H,43,46)/b34-26+/t50-/m0/s1
• SMILES： [S@](C([H])([H])C1=C([H])N=C([H])N1C([H])([H])C([H])([H])C([H])([H])[H])(C1C([H])=C([H])C(=C([H])C=1[H])N([H])C(C1=C([H])C2C([H])=C(C3C([H])=C([H])C(=C([H])C=3[H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])C([H])=C([H])C=2N(C([H])([H])C([H])([H])C1([H])[H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])=O)=O |c:36|

Computed Properties

• Exact Mass: 696.37126
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 17
• Monoisotopic Mass: 696.37092733 g/mol
• Heavy Atom Count: 50
• Complexity: 1060
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.5
• Topological Polar Surface Area: 105
• Molecular Weight: 696.9

Experimental Properties

• PSA: 85.69
• Solubility: Insuluble (7.7E-5 g/L) (25 ºC),
• Density: 1.17±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzazocines